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Compound of Interest

Compound Name: N-ethyl-N-methylpropan-2-amine

CAS No.: 39198-07-7

Cat. No.: B14665218

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structural analogues of N-ethyl-N-
methylpropan-2-amine, focusing on their physicochemical and pharmacological properties.

Due to the limited availability of direct comparative studies, this document synthesizes available

data for individual analogues and presents it in a structured format. The information is intended

to aid researchers in understanding the structure-activity relationships within this chemical

class.

Introduction
N-ethyl-N-methylpropan-2-amine is a tertiary amine with a simple aliphatic structure. Its

structural analogues, characterized by variations in the N-alkyl and isopropyl backbone, are of

interest in medicinal chemistry and pharmacology. This guide focuses on three representative

analogues for which some experimental data is available:

N-ethyl-N-methylpropan-2-amine (Parent Compound)

N-propyl-N-isopropylamine
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N-isopropylbenzylamine

Physicochemical Properties
A summary of the key physicochemical properties of N-ethyl-N-methylpropan-2-amine and its

selected analogues is presented in Table 1. These properties are crucial for predicting the

absorption, distribution, metabolism, and excretion (ADME) profiles of these compounds.

Property
N-ethyl-N-
methylpropan-2-
amine

N-propyl-N-
isopropylamine

N-
isopropylbenzylami
ne

Molecular Formula C₆H₁₅N C₆H₁₅N C₁₀H₁₅N

Molecular Weight 101.19 g/mol 101.19 g/mol 149.23 g/mol

IUPAC Name
N-ethyl-N-

methylpropan-2-amine

N-propyl-N-(propan-2-

yl)propan-1-amine

N-benzylpropan-2-

amine

CAS Number 39198-07-7 21968-17-2 102-97-6

Boiling Point Not available 102.9 °C[1] Not available

Density Not available 0.739 g/cm³[1] Not available

LogP (Predicted) 1.4 1.5 Not available

Pharmacological Properties
The pharmacological activities of these analogues differ significantly based on their structural

modifications.

N-propyl-N-isopropylamine
This compound is described as a beta-blocker used in the treatment of hypertension.[1][2] It is

suggested to inhibit the synthesis of catecholamines like adrenaline, noradrenaline, and

dopamine by blocking beta-adrenergic receptors in the sympathetic nervous system.[1][2]

However, specific quantitative data on its receptor binding affinity (Ki) or functional activity

(IC50) at beta-adrenergic receptors is not readily available in the reviewed literature.
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N-isopropylbenzylamine
N-isopropylbenzylamine has been investigated for its stimulant-like and reinforcing effects. It

has been used as a substitute for methamphetamine in illicit markets.[3]

In Vivo Studies:

Conditioned Place Preference (CPP): N-isopropylbenzylamine at a dose of 3 mg/kg induced

significant conditioned place preference in mice, an effect comparable to 1 mg/kg of

methamphetamine, suggesting rewarding properties.[4][5]

Locomotor Activity: Acute administration of 10 mg/kg N-isopropylbenzylamine increased

locomotor activity in rats. However, it is less potent than methamphetamine in inducing

psychomotor stimulation.[4][5]

Self-Administration: Rats acquired N-isopropylbenzylamine self-administration, indicating it

has reinforcing effects. However, it is a less potent reinforcer than methamphetamine.[4][5]

In Vitro Toxicity:

N-isopropylbenzylamine has been shown to induce toxicity in neuronal cell lines (SN4741,

SH-SY5Y, and PC12) with IC50 values around 1-3 mM.[6][7]

Its toxicity is associated with an increase in intracellular nitric oxide (NO) levels and

activation of neuronal nitric oxide synthase (nNOS).[6][7]

Monoamine Transporter Affinity:

Despite its structural similarity to methamphetamine, a known monoamine transporter

substrate, the binding affinities (Ki) and functional activities (EC50) of N-isopropylbenzylamine

at the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter

(SERT) are currently unknown, representing a significant gap in its pharmacological profile.[4]

[6]

N-ethyl-N-methylpropan-2-amine
There is a notable lack of publicly available pharmacological data for the parent compound, N-
ethyl-N-methylpropan-2-amine. Further research is required to characterize its biological
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activity.

Experimental Protocols
Detailed experimental protocols for the specific analogues discussed are not readily available.

However, the following sections describe standard methodologies for assessing the observed

pharmacological effects.

Beta-Adrenergic Receptor Binding Assay (General
Protocol)
This protocol is a general method for determining the binding affinity of a compound to beta-

adrenergic receptors.

Objective: To determine the equilibrium dissociation constant (Ki) of a test compound for beta-

adrenergic receptors.

Materials:

Cell membranes expressing the target beta-adrenergic receptor subtype (e.g., β1 or β2).

Radiolabeled antagonist (e.g., [³H]-Dihydroalprenolol).

Unlabeled test compound (e.g., N-propyl-N-isopropylamine).

Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4).

Glass fiber filters.

Scintillation cocktail and counter.

Procedure:

Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the

radiolabeled antagonist, and varying concentrations of the unlabeled test compound.

Equilibration: Incubate the mixture at a specific temperature (e.g., 25°C) for a sufficient time

to reach equilibrium.
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Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound

from free radioligand.

Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound

radioligand.

Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the

radioactivity using a scintillation counter.

Data Analysis: Determine the IC50 value (the concentration of the test compound that

inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the

Cheng-Prusoff equation.

Conditioned Place Preference (CPP) Protocol (General)
This protocol describes a standard method for assessing the rewarding or aversive properties

of a drug.

Objective: To determine if a test compound has rewarding properties by measuring the

preference of an animal for an environment previously paired with the compound.

Apparatus: A two-chambered apparatus with distinct visual and tactile cues in each chamber.

Procedure:

Pre-Conditioning (Baseline Preference): On day 1, allow the animal to freely explore both

chambers for a set period (e.g., 15 minutes) to determine any initial preference for one

chamber over the other.

Conditioning (Days 2-5):

On alternate days, administer the test compound (e.g., N-isopropylbenzylamine) and

confine the animal to one chamber for a set period (e.g., 30 minutes).

On the other days, administer a vehicle control (e.g., saline) and confine the animal to the

other chamber for the same duration.
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Test Day (Day 6): Allow the animal to freely explore both chambers in a drug-free state.

Record the time spent in each chamber.

Data Analysis: An increase in the time spent in the drug-paired chamber on the test day

compared to the pre-conditioning baseline indicates a conditioned place preference and

suggests the drug has rewarding properties.

Nitric Oxide Synthase (NOS) Activity Assay (General
Protocol)
This protocol outlines a general method for measuring NOS activity in cell lysates.

Objective: To determine the effect of a test compound on the activity of nitric oxide synthase.

Materials:

Cell lysate containing NOS.

L-arginine (NOS substrate).

NADPH (cofactor).

Griess Reagent (for colorimetric detection of nitrite).

Nitrite standard solution.

Microplate reader.

Procedure:

Sample Preparation: Prepare cell lysates from cells treated with the test compound (e.g., N-

isopropylbenzylamine) or a vehicle control.

Reaction Incubation: In a 96-well plate, incubate the cell lysate with L-arginine and NADPH

at 37°C to allow for the production of nitric oxide, which is rapidly converted to nitrite and

nitrate.
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Nitrate Reduction (Optional but recommended): Add nitrate reductase to convert any nitrate

to nitrite for total NO production measurement.

Colorimetric Reaction: Add Griess Reagent to the wells. This reagent reacts with nitrite to

produce a colored product.

Measurement: Measure the absorbance at 540 nm using a microplate reader.

Data Analysis: Quantify the amount of nitrite produced by comparing the absorbance to a

nitrite standard curve. An increase in nitrite production in the presence of the test compound

suggests an increase in NOS activity.

Visualizations
The following diagrams illustrate key concepts related to the pharmacology of these

compounds.

Structure-Activity Relationship

N-ethyl-N-methylpropan-2-amine

N-propyl-N-isopropylamine

N-Alkyl Chain Elongation

N-isopropylbenzylamine
N-Benzylation

Click to download full resolution via product page

Caption: Structural modifications from the parent compound.
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Proposed Mechanism of N-isopropylbenzylamine Toxicity

N-isopropylbenzylamine

nNOS Activation

Activates

Increased NO Production

Leads to

Neuronal Toxicity

Causes

Click to download full resolution via product page

Caption: Toxicity pathway of N-isopropylbenzylamine.

Conditioned Place Preference Experimental Workflow

Day 1: Pre-Conditioning Days 2-5: Conditioning
(Drug/Vehicle Pairing)

Day 6: Test
(Free Exploration)

Click to download full resolution via product page

Caption: Workflow for Conditioned Place Preference.
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This guide provides a comparative overview of the structural analogues of N-ethyl-N-
methylpropan-2-amine based on currently available data. Significant gaps in the

pharmacological profiles of these compounds exist, particularly the lack of quantitative receptor

binding and functional activity data for N-ethyl-N-methylpropan-2-amine and N-propyl-N-

isopropylamine, and the unknown monoamine transporter affinities of N-isopropylbenzylamine.

Further research is warranted to fully elucidate the structure-activity relationships within this

class of compounds and to understand their therapeutic potential and toxicological risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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